![molecular formula C10H18ClNO B592371 trans-4-Aminoadamantan-1-ol Hydrochloride CAS No. 62075-23-4](/img/structure/B592371.png)
trans-4-Aminoadamantan-1-ol Hydrochloride
Overview
Description
Trans-4-aminoadamantan-1-ol hydrochloride is a chemical compound that belongs to the group of aminoadamantanes . It has a molecular weight of 203.71 . The compound is a solid at room temperature .
Synthesis Analysis
The synthesis of this compound involves several steps . The process starts with 5-hydroxy-2-adamantantanone as raw material, which is oximated using hydroxylamine hydrochloride. This is followed by hydrogenation reduction using Raney nickel to obtain 4-amino-1-adamantanol. The final steps involve acidification, salt formation, and recrystallization with methanol to obtain the trans-4-amino-1-adamantanol hydrochloride .Molecular Structure Analysis
The molecular formula of this compound is C10H18ClNO . The structure is unique, with the amino group on the adamantane ring located in the trans position .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It is white to almost white in color .Scientific Research Applications
Influenza A Virus Inhibition : Studies have shown that 1-Adamantanamine hydrochloride (a form of aminoadamantane) can inhibit the multiplication of influenza A viruses in various environments. However, its effectiveness as a prophylactic treatment in the family environment during influenza epidemics has been mixed. In some studies, no significant protective effect was demonstrated (Galbraith et al., 1969; Galbraith et al., 1969).
Molecular Basis of Antiviral Resistance : Research has explored the molecular basis of resistance of influenza A viruses to amantadine, another form of aminoadamantane. These studies suggest that the drug interferes with functions or interactions between the hemagglutinin and M2 proteins of the virus, with mutations in M2 indicating the primary target of drug action (Hay et al., 1986; Hay et al., 1985).
Pharmacological Properties : Investigations have been conducted into the pharmacological properties of amantadine hydrochloride for potential treatment of Parkinson’s disease, highlighting its effectiveness and properties in this area (Speirs & Chatfield, 1974; Šermane et al., 1977).
Neuroprotective Ability and Antioxidant Activity : Aminoadamantane derivatives have been studied for their neuroprotective ability and antioxidant activity, particularly in relation to parkinsonian syndromes. These studies suggest that the nitroxide free radical moiety of the molecule is necessary for their neuroprotective action (Skolimowski et al., 2003).
Synthesis and Structural Properties : Research has also focused on the synthesis and structural properties of compounds based on 1-aminoadamantane, exploring their potential applications in various fields (Zhao et al., 2010; Fu et al., 2011).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause respiratory irritation, skin irritation, and serious eye irritation . Precautionary measures include avoiding breathing dust, avoiding contact with skin and eyes, and wearing protective clothing, gloves, safety glasses, and a dust respirator .
Mechanism of Action
Target of Action
Trans-4-Aminoadamantan-1-ol Hydrochloride is a chemical compound that belongs to the group of aminoadamantanes The primary targets of this compound are currently not well-documented in the available literature
Action Environment
It is known that the compound should be stored in an inert atmosphere at room temperature
properties
IUPAC Name |
(3S)-4-aminoadamantan-1-ol;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17NO.ClH/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7;/h6-9,12H,1-5,11H2;1H/t6?,7-,8?,9?,10?;/m0./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWEPNQFVPHYHHO-VSLJLWNASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC(C2)(CC1C3N)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]2CC3(CC1CC(C3)C2N)O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60670480 | |
Record name | (3S)-4-Aminotricyclo[3.3.1.1~3,7~]decan-1-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60670480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
62075-23-4 | |
Record name | (3S)-4-Aminotricyclo[3.3.1.1~3,7~]decan-1-ol--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60670480 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | trans-4-Amino-1-adamantanol Hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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